Cas no 176436-84-3 (1-Pentyn-3-ol, 4-methyl-1-phenyl-, (3S)-)
176436-84-3 structure
Product Name:1-Pentyn-3-ol, 4-methyl-1-phenyl-, (3S)-
CAS No:176436-84-3
MF:C12H14O
MW:174.238963603973
CID:1363219
PubChem ID:7004977
Update Time:2025-04-20
1-Pentyn-3-ol, 4-methyl-1-phenyl-, (3S)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentyn-3-ol, 4-methyl-1-phenyl-, (3S)-
- (3S)-4-methyl-1-phenylpent-1-yn-3-ol
- DTXSID00426483
- 176436-84-3
- AKOS015962906
- ZINC02168572
-
- Inchi: 1S/C12H14O/c1-10(2)12(13)9-8-11-6-4-3-5-7-11/h3-7,10,12-13H,1-2H3/t12-/m1/s1
- InChI Key: KRXFLLINIVIGNG-GFCCVEGCSA-N
- SMILES: O[C@H](C#CC1C=CC=CC=1)C(C)C
Computed Properties
- Exact Mass: 174.10452
- Monoisotopic Mass: 174.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1-Pentyn-3-ol, 4-methyl-1-phenyl-, (3S)- Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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